Methyl 8-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate

• Molecular Formula: C11H12O5
• Molecular Weight: 224.21 g/mol
• IUPAC Name: methyl 5-methoxy-2,3-dihydro-1,4-benzodioxine-8-carboxylate
• InChI: InChI=1S/C11H12O5/c1-13-8-4-3-7(11(12)14-2)9-10(8)16-6-5-15-9/h3-4H,5-6H2,1-2H3
• InChI Key: UZGJXBDUGPTIBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)C(=O)OC)OCCO2

Description

Methyl 8-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate is a useful research compound. Its molecular formula is C11H12O5 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 2,3-dihydroxy-4-methoxybenzoate (0.176 mol), 1,2-dibromo-ethane (0.282 mol), K2CO3 (0.444 mol) and CuO (1.4 g) in DMF (1000 ml) was stirred for 6 hours, cooled, filtered and the filtrate was evaporated. Water (300 ml) was added. The mixture was extracted twice with DCM (300 ml). The organic layer was separated, washed with a saturated NaHCO3 solution, dried, filtered and the solvent was evaporated. The residue was triturated in DIPE. The precipitate was filtered off and dried, yielding 32.1 g of methyl 2,3-dihydro-8-methoxy-1,4-benzodioxin-5-carboxylate (intermediate 1, mp. 84° C.).